PMEL (25-33)
Description
Melanocyte protein PMEL; gp100
Scientific Research Applications
PMEL in Melanosomes and Pigmentation
- PMEL's Role in Melanosome Formation : PMEL is essential for the formation of intralumenal fibrils within early-stage melanosomes, influencing eumelanin deposition in later stages. This role is critical for maintaining efficient epidermal pigmentation (Hellström et al., 2011).
- PMEL and Amyloid Formation : PMEL forms physiological amyloid in melanosomes. The study of PMEL fibrils' assembly helps in understanding amyloid formation and could aid in developing therapies for amyloid diseases (Hee et al., 2017).
- PMEL Mutations and Pigmentation Effects : Mutations in or near the PMEL transmembrane domain can change PMEL amyloid from functional to pathogenic, impacting melanosome function and pigmentation (Watt et al., 2011).
PMEL in Project Management and Other Applications
- PMEL in Process Mining Studies : PMEL has been used in studies related to process mining (PM), especially in healthcare, to understand and optimize complex, multi-disciplinary processes (Erdogan & Tarhan, 2018).
- PMEL in Project Management Methodologies : The application of PMEL methodologies in project management has been explored, enhancing management and operational efficiency in various fields (Packendorff, 1995).
PMEL in Precision Medicine and Health Research
- PMEL in Precision Medicine : PMEL principles have been applied in precision medicine initiatives, focusing on individual genetic, environmental, and lifestyle factors to develop targeted therapies (Hampel et al., 2019).
- PMEL in Health Research Management : PMEL has been utilized in managing complex health research projects, such as the Men of African Descent and Carcinoma of the Prostate (MADCaP) network, to ensure high-quality research outcomes (Odiaka et al., 2018).
properties
Product Name |
PMEL (25-33) |
|---|---|
sequence |
KVPRNQDWL |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
gp100 (25-33); Melanocyte protein PMEL (25-33); PMEL (25-33) |
Origin of Product |
United States |
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